Cas no 173774-48-6 ((2R)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid)
(2R)-1,4-Bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid is a chiral piperazine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its stereospecific (R)-configuration and dual Boc-protected amine groups enhance its utility in peptide coupling and asymmetric synthesis. The tert-butoxycarbonyl (Boc) groups provide stability under acidic conditions while allowing selective deprotection under mild conditions. The carboxylic acid moiety facilitates further functionalization, making it valuable for constructing complex molecular architectures. This compound is particularly advantageous in medicinal chemistry for the development of protease inhibitors and other bioactive molecules requiring precise stereocontrol. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
173774-48-6 structure
Product Name:(2R)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid
CAS No:173774-48-6
MF:C15H26N2O6
MW:330.376744747162
MDL:MFCD02179097
CID:98075
PubChem ID:26339502
Update Time:2025-06-07
(2R)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-1,4-Bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid
- (R)-1-N-Boc-4-N-Boc-Piperazine-2-carboxylic acid
- (2R)-1,4-bis(1,1-dimethylethyl) ester-1,2,4-Piperazinetricarboxylic acid
- 1,2,4-Piperazinetricarboxylicacid, 1,4-bis(1,1-dimethylethyl) ester, (2R)-
- (2R)-1,4-bis[(2-methylpropan-2-yl)oxycarbonyl]piperazine-2-carboxylic acid
- (2R)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid
- (R)-Piperazine-1,2,4-tricarboxylic acid 1,4-di-tert-butyl ester
- DTXSID50649923
- (2R)-1,4-bis(Boc)-piperazine-2-carboxylic acid
- MFCD02179097
- (R)-1-Boc-4-Boc-Piperazine-2-Carboxylic Acid
- 1,2,4-Piperazinetricarboxylic acid, 1,4-bis(1,1-dimethylethyl) ester, (2R)-
- 173774-48-6
- IIZGWFQKLVCLLA-SNVBAGLBSA-N
- A1-00398
- (R)-1,4-Bis(tert-butoxycarbonyl)piperazine-2-carboxylicacid
- 1,4-Di-tert-butoxycarbonylpiperazine-2-(R)-carboxylic acid
- (2R)-1,4-bis[(tert-butoxy)carbonyl]piperazine-2-carboxylic acid
- R-1,4-diBoc-piperazine-2-carboxylic acid
- SCHEMBL18027
- (2R)-1,4-bis(tert-butoxycarbonyl)-2-piperazinecarboxylic acid
- AKOS015897850
- AKOS015841566
- EN300-316336
- AS-37061
- CS-M0442
- (R)-1,4-bisBOC-piperazine-2-carboxylic acid
- A811567
- AMY37487
- (R)-1,4-bis-Boc-piperazine-2-carboxylic acid
- (R)-1,4-Diboc-Piperazine-2-Carboxylic acid
- DB-011867
- DB-024496
-
- MDL： MFCD02179097
- Inchi： 1S/C15H26N2O6/c1-14(2,3)22-12(20)16-7-8-17(10(9-16)11(18)19)13(21)23-15(4,5)6/h10H,7-9H2,1-6H3,(H,18,19)/t10-/m1/s1
- InChI Key： IIZGWFQKLVCLLA-SNVBAGLBSA-N
- SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OC(C)(C)C)C[C@@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 330.17900
- Monoisotopic Mass: 330.179
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.4A^2
- XLogP3: 1.4
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.201
- Boiling Point: 443.888 °C at 760 mmHg
- Flash Point: 222.256 °C
- Refractive Index: 1.503
- PSA: 96.38000
- LogP: 1.80320
(2R)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition：Room temperature
(2R)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2R)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 048472-1g |
R)-1-N-Boc-4-N-Boc-Piperazine-2-carboxylic acid |
173774-48-6 | 95% | 1g |
￡88.00 | 2022-03-01 | |
| Fluorochem | 048472-5g |
R)-1-N-Boc-4-N-Boc-Piperazine-2-carboxylic acid |
173774-48-6 | 95% | 5g |
￡259.00 | 2022-03-01 | |
| Fluorochem | 048472-25g |
R)-1-N-Boc-4-N-Boc-Piperazine-2-carboxylic acid |
173774-48-6 | 95% | 25g |
￡945.00 | 2022-03-01 | |
| AstaTech | 56570-1/G |
(R)-1-N-BOC-4-N-BOC-PIPERAZINE-2-CARBOXYLIC ACID |
173774-48-6 | 97% | 1g |
$78 | 2023-09-17 | |
| AstaTech | 56570-5/G |
(R)-1-N-BOC-4-N-BOC-PIPERAZINE-2-CARBOXYLIC ACID |
173774-48-6 | 97% | 5g |
$230 | 2023-09-17 | |
| AstaTech | 56570-25/G |
(R)-1-N-BOC-4-N-BOC-PIPERAZINE-2-CARBOXYLIC ACID |
173774-48-6 | 97% | 25g |
$840 | 2023-09-17 | |
| Chemenu | CM169862-10g |
(R)-1-N-Boc-4-N-Boc-piperazine-2-carboxylic acid |
173774-48-6 | 97% | 10g |
$365 | 2021-08-05 | |
| Chemenu | CM169862-25g |
(R)-1-N-Boc-4-N-Boc-piperazine-2-carboxylic acid |
173774-48-6 | 97% | 25g |
$737 | 2021-08-05 | |
| Chemenu | CM169862-5g |
(R)-1-N-Boc-4-N-Boc-piperazine-2-carboxylic acid |
173774-48-6 | 97% | 5g |
$166 | 2023-02-18 | |
| Chemenu | CM169862-10g |
(R)-1-N-Boc-4-N-Boc-piperazine-2-carboxylic acid |
173774-48-6 | 97% | 10g |
$293 | 2023-02-18 |
(2R)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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